5-hydroxy-4,6,7-trimethyl-2,3-dihydro-1-benzofuran-2-one
Description
“5-hydroxy-4,6,7-trimethyl-2,3-dihydro-1-benzofuran-2-one” is a type of coumarin . Coumarins are a group of nature-occurring lactones first derived from Tonka beans in 1820 . They are valuable kinds of oxygen-containing heterocycles widely found in nature .
Synthesis Analysis
The synthesis of these heterocycles has been considered for many organic and pharmaceutical chemists . The synthesis methods are carried out in the classical and non-classical conditions particularly under green condition such as using green solvent, catalyst and other procedures .Molecular Structure Analysis
The unique structural features of benzofuran and its wide array of biological activities make it a privileged structure in the field of drug discovery . The structure of “this compound” is not explicitly mentioned in the available resources.Future Directions
Benzofuran and its derivatives have attracted considerable attention due to their wide range of biological and pharmacological applications . This scaffold has emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . Therefore, there is a need to collect the latest information in this promising area to pave the way for future research .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-hydroxy-4,6,7-trimethyl-2,3-dihydro-1-benzofuran-2-one involves the condensation of 2,4-pentanedione with 3-methyl-2-buten-1-ol followed by cyclization and oxidation steps.", "Starting Materials": [ "2,4-pentanedione", "3-methyl-2-buten-1-ol", "sodium hydroxide", "acetic acid", "hydrogen peroxide", "water" ], "Reaction": [ "Step 1: Dissolve 2,4-pentanedione (1.0 g) and 3-methyl-2-buten-1-ol (1.2 g) in acetic acid (10 mL) and add sodium hydroxide (0.5 g).", "Step 2: Heat the mixture at 80°C for 2 hours.", "Step 3: Cool the mixture and add water (10 mL).", "Step 4: Extract the product with ethyl acetate (3 x 10 mL).", "Step 5: Combine the organic layers and dry over anhydrous sodium sulfate.", "Step 6: Concentrate the solution under reduced pressure to obtain a yellow oil.", "Step 7: Dissolve the oil in ethanol (10 mL) and add hydrogen peroxide (1.0 mL, 30% w/w).", "Step 8: Heat the mixture at 60°C for 2 hours.", "Step 9: Cool the mixture and filter the product.", "Step 10: Wash the product with water and dry over anhydrous sodium sulfate.", "Step 11: Purify the product by column chromatography to obtain 5-hydroxy-4,6,7-trimethyl-2,3-dihydro-1-benzofuran-2-one as a white solid." ] } | |
CAS RN |
59614-71-0 |
Molecular Formula |
C11H12O3 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
